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Compound of Interest

Compound Name: E129

Cat. No.: B15611244

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling E129, also known as Allura Red AC. By offering clear, procedural guidance, we aim to
be your trusted partner in laboratory safety and chemical handling, empowering you to focus on
your critical research with confidence.

E129 is a synthetic azo dye widely used in the food, beverage, and pharmaceutical industries.
[1][2] While generally considered safe for consumption within regulated limits, proper handling
in a laboratory setting is crucial to mitigate potential risks, including skin and eye irritation, and
respiratory tract irritation.[3][4]

Essential Safety Information at a Glance

This table summarizes the key safety data for E129, providing a quick reference for risk

assessment in your laboratory.
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Parameter Value Source(s)

Chemical Name Allura Red AC [3114]

FD&C Red No. 40, C.I. 16035,

Synonyms E129, Red Azo Dye, Food Red  [4]

17
CAS Number 25956-17-6 [31[4]
Molecular Formula Ci1sH14N2Na20sS:2 [41151[6]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
GHS Hazard Statements H319 (Causes serious eye [3][4]
irritation), H335 (May cause
respiratory irritation)

Acceptable Daily Intake (ADI) 0-7 mg/kg body weight/day [11I5161[7]

Operational Plan for Handling E129

Following a standardized operational plan is critical for minimizing exposure and ensuring a
safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and any other required information.[8]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area.[9] It should be
protected from air and light and can be refrigerated or frozen (2-8°C).[10] Keep the container
in a dry place.[9]

Preparation and Handling

e Engineering Controls: Whenever possible, handle E129 in a laboratory fume hood.[10] Use
adequate general or local exhaust ventilation to keep airborne concentrations below
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permissible exposure limits.[10] Ensure a safety shower and eye wash station are readily
accessible.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the following
section.

e Hygiene: Wash hands thoroughly after handling the substance.[3][10] Do not eat, drink, or
smoke in the handling area.[3]

Spill Management

e Minor Spills: For small spills, clean up immediately.[10] Sweep up the powder, avoiding dust
generation, and place it into a suitable, labeled container for disposal.[8][10]

e Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.
[11]

» Decontamination: Decontaminate the spill site with a 10% caustic solution and ensure the
area is well-ventilated.[10]

Disposal
o Waste Collection: Collect waste E129 and contaminated materials in a suitable, labeled

container.

» Regulations: Dispose of the waste in accordance with local, state, and federal regulations.
Do not let the product enter drains, water courses, or the soil.[3][9][10]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is dependent on the specific laboratory task being performed.
The following table outlines the recommended PPE for handling E129.
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Task EyelFace Hand Respiratory Skin and Body
as
Protection Protection Protection Protection

Dust respirator or
NIOSH/MSHA
approved

Handling solid Safety glasses respiratory

T ] ] o Laboratory coat
powder with side-shields Protective protection if ) )
o _ o or impervious
(weighing, or chemical gloves.[3][10] exposure limits

transferring)

goggles.[3][11]

are exceeded or
irritation is
experienced.[8]
[10]

clothing.[3]

Preparing

solutions

Chemical
goggles or a face
shield if
splashing is
possible.[8][10]

Protective
gloves.[3][10]

Not generally
required if
handled in a
fume hood or
with adequate

ventilation.

Laboratory coat
or impervious
clothing.[3]

Cleaning spills

Tight-sealing
safety goggles
and a face
shield.[8]

Protective
gloves.[3][10]

A NIOSH/MSHA
approved
respirator is

recommended.

(8]

Wear protective
gloves and
protective
clothing.[8]

Visualizing Laboratory Processes

To further enhance understanding and adherence to safety protocols, the following diagrams

illustrate the standard workflow for handling E129 and the decision-making process for PPE

selection.
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Receiving & Storage

Receive Shipment

;

Inspect Container

;
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Retrieve for Use

Handling & Use

Prepare Work Area (Fume Hood)

;

Don Appropriate PPE

;

Weigh, Transfer, or Prepare Solution

Cleanup & Disposal

Decontaminate Work Surfaces

;

Dispose of Waste

;

Remove and Dispose of PPE

;

Wash Hands Thoroughly
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Caption: Standard operational workflow for handling E129 in a laboratory setting.
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What is the task?

Accidental
Release

K

Handling Solid Powder Preparing Solution Cleaning Spill

J i \

Required PPE: Required PPE:
- Safety glasses/goggles - Tight-sealing goggles & face shield
- Protective gloves . - Protective gloves
: - Protective gloves :
- Dust respirator - Lab coat - Respirator
- Lab coat - Protective clothing

Weighing/
Transferring

Required PPE:
- Chemical goggles/face shield

Click to download full resolution via product page

Caption: Decision-making guide for selecting appropriate PPE for E129 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Extraction, Analytical and Advanced Methods for Detection of Allura Red AC
(E129) in Food and Beverages Products [frontiersin.org]

2. E129 (Allura Red AC) - Ataman Kimya [atamanchemicals.com]
3. file.medchemexpress.com [file.medchemexpress.com]

4. sds.chemicalstore.com [sds.chemicalstore.com]

5. E129 — Allura Red AC | proE.info [proe.info]

6. Extraction, Analytical and Advanced Methods for Detection of Allura Red AC (E129) in
Food and Beverages Products - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15611244?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611244?utm_src=pdf-body
https://www.benchchem.com/product/b15611244?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00798/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00798/full
https://www.atamanchemicals.com/e129-allura-red-ac_u27756/
https://file.medchemexpress.com/batch_PDF/HY-123630/Allura-Red-AC-SDS-MedChemExpress.pdf
https://sds.chemicalstore.com/fdcred40.pdf
https://proe.info/en/additives/e129
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

7. consoinfo.org [consoinfo.org]

8. datasheets.scbt.com [datasheets.scbt.com]

9. cleanchemlab.com [cleanchemlab.com]
¢ 10. chemfaces.com [chemfaces.com]
e 11. datasheets.scbt.com [datasheets.scbt.com]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling E129 (Allura Red AC)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611244#personal-protective-equipment-for-
handling-e129]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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